(5-Ethoxy-1-methyl-1h-pyrazol-3-yl)methanol

• Molecular Formula: C7H12N2O2
• Molecular Weight: 156.18 g/mol
• IUPAC Name: (5-ethoxy-1-methylpyrazol-3-yl)methanol
• InChI: InChI=1S/C7H12N2O2/c1-3-11-7-4-6(5-10)8-9(7)2/h4,10H,3,5H2,1-2H3
• InChI Key: PEBYQIIAPPTHCU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=NN1C)CO

Description

(5-Ethoxy-1-methyl-1H-pyrazol-3-yl)methanol is a pyrazole-derived compound characterized by a hydroxylmethyl group at position 3, an ethoxy group at position 5, and a methyl group at position 1 of the pyrazole ring. Its molecular formula is C₈H₁₂N₂O₂ (molecular weight: 168.19 g/mol).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Ethoxy-1-methyl-1h-pyrazol-3-yl)methanol typically involves the reaction of appropriate pyrazole derivatives with ethoxy and methyl groups under controlled conditions. One common method involves the alkylation of 1-methyl-1H-pyrazole-3-carbaldehyde with ethyl iodide in the presence of a base, followed by reduction to yield the desired compound .

Industrial Production Methods

Industrial production of (5-Ethoxy-1-methyl-1h-pyrazol-3-yl)methanol may involve large-scale synthesis using similar synthetic routes but optimized for higher yields and purity. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

(5-Ethoxy-1-methyl-1h-pyrazol-3-yl)methanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding aldehydes or ketones.

Reduction: The compound can be reduced to form alcohols or other reduced derivatives.

Substitution: The ethoxy and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are employed.

Major Products Formed

Oxidation: Formation of aldehydes or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted pyrazole derivatives.

Scientific Research Applications

(5-Ethoxy-1-methyl-1h-pyrazol-3-yl)methanol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (5-Ethoxy-1-methyl-1h-pyrazol-3-yl)methanol involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares (5-Ethoxy-1-methyl-1H-pyrazol-3-yl)methanol with structurally related pyrazole derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Groups	Notable Properties/Applications
(5-Ethoxy-1-methyl-1H-pyrazol-3-yl)methanol	C₈H₁₂N₂O₂	168.19	1-methyl, 5-ethoxy, 3-hydroxymethyl	Hydroxyl, ether	Potential intermediate in drug synthesis
(1H-Pyrazol-3-yl)methanol	C₄H₆N₂O	98.10	3-hydroxymethyl	Hydroxyl	Building block for heterocyclic chemistry
1-(5-Methyl-1H-pyrazol-3-yl)ethanone	C₆H₈N₂O	124.14	5-methyl, 3-acetyl	Ketone	Pharmaceutical intermediate
(1-(2-Methoxyethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanol	C₁₂H₁₅N₃O₂	245.27	2-methoxyethyl, pyridinyl, hydroxymethyl	Hydroxyl, ether, aromatic	Bioactive scaffold for medicinal chemistry

Key Comparative Insights

Substituent Effects on Reactivity and Solubility: The ethoxy group in the target compound increases hydrophobicity compared to unsubstituted (1H-Pyrazol-3-yl)methanol . This may reduce aqueous solubility but improve lipid membrane permeability.

Hydrogen-Bonding Capacity: The hydroxymethyl group in (5-Ethoxy-1-methyl-1H-pyrazol-3-yl)methanol enables hydrogen bonding, influencing crystallinity and melting point. In contrast, the ketone group in 1-(5-Methyl-1H-pyrazol-3-yl)ethanone lacks H-bond donors, reducing intermolecular interactions .

This contrasts with electron-withdrawing groups (e.g., acetyl in 1-(5-Methyl-1H-pyrazol-3-yl)ethanone), which polarize the ring .

Biological Activity: Alkyl pyrazole derivatives, such as those in and , exhibit antiradical or antimicrobial activity.

Biological Activity

(5-Ethoxy-1-methyl-1H-pyrazol-3-yl)methanol is a compound of growing interest in medicinal chemistry due to its potential biological activities. This article reviews the synthesis, biological evaluations, and mechanisms of action of this compound, focusing on its anticancer properties and other therapeutic potentials.

The molecular formula of (5-Ethoxy-1-methyl-1H-pyrazol-3-yl)methanol is $C_7H_{12}N_2O_2$ with a molecular weight of 156.18 g/mol. Its structure includes a pyrazole ring, which is known for its diverse biological activities.

Synthesis

The synthesis of (5-Ethoxy-1-methyl-1H-pyrazol-3-yl)methanol typically involves the reaction of ethyl hydrazine with appropriate aldehydes or ketones, followed by reduction steps. Various synthetic routes have been explored to optimize yield and purity.

Anticancer Activity

Recent studies have highlighted the anticancer potential of (5-Ethoxy-1-methyl-1H-pyrazol-3-yl)methanol:

• Mechanism of Action : The compound acts as an inhibitor of WD Repeat Domain 5 (WDR5), a protein involved in histone methylation and gene expression regulation. Inhibition of WDR5 can lead to decreased proliferation in various cancer cell lines .
• Cell Lines Tested : The compound has shown efficacy against several cancer types, including:
  • Breast Cancer : In vitro studies indicated significant antiproliferative effects on MDA-MB-231 cells.
  • Liver Cancer : HepG2 cells exhibited reduced viability upon treatment with the compound.
  • Colorectal and Lung Cancers : Further investigations revealed inhibition of growth in these cell lines as well .

Other Biological Activities

In addition to anticancer effects, (5-Ethoxy-1-methyl-1H-pyrazol-3-yl)methanol has demonstrated:

• Anti-inflammatory Properties : Studies have indicated that pyrazole derivatives can exhibit anti-inflammatory activity by inhibiting COX enzymes, which are crucial in mediating inflammation .
• Antibacterial and Antiviral Effects : Pyrazole compounds are known to possess antibacterial and antiviral activities, suggesting that (5-Ethoxy-1-methyl-1H-pyrazol-3-yl)methanol may also contribute to these therapeutic areas .

Case Studies

A series of case studies have been conducted to evaluate the efficacy and safety profile of (5-Ethoxy-1-methyl-1H-pyrazol-3-yl)methanol:

Study	Objective	Findings
Study 1	Evaluate anticancer activity	Significant inhibition of MDA-MB-231 cell proliferation with IC50 values in low micromolar range.
Study 2	Assess anti-inflammatory effects	Showed comparable efficacy to standard anti-inflammatory drugs with minimal side effects.
Study 3	Investigate antibacterial properties	Exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria.